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Compound of Interest

Compound Name: 3-Methylcyclohexene

Cat. No.: B1581247 Get Quote

An In-depth Technical Guide to 3-
Methylcyclohexene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

3-methylcyclohexene, a cyclic olefin of interest in various research and development

applications.

1. Chemical Identification and Formula

3-Methylcyclohexene is a colorless liquid organic compound.[1] It is structurally characterized

by a cyclohexene ring with a methyl group substituent at the third carbon position.

Table 1: Chemical Identifiers for 3-Methylcyclohexene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1581247?utm_src=pdf-interest
https://www.benchchem.com/product/b1581247?utm_src=pdf-body
https://www.benchchem.com/product/b1581247?utm_src=pdf-body
https://en.wikipedia.org/wiki/3-Methylcyclohexene
https://www.benchchem.com/product/b1581247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 591-48-0[2][3][4][5][6]

Molecular Formula C7H12[1][2][3][4][5][7]

Molecular Weight 96.17 g/mol [2][3]

IUPAC Name 3-methylcyclohexene[2]

Synonyms
3-methyl-1-cyclohexene, cyclohexene, 3-

methyl[2][4]

2. Physicochemical Properties

A summary of the key physicochemical properties of 3-methylcyclohexene is presented

below, offering a valuable reference for experimental design and execution.

Table 2: Physicochemical Data for 3-Methylcyclohexene

Property Value

Appearance Colorless liquid[1]

Density 0.8000 g/mL[2]

Boiling Point 104°C[2][5]

Flash Point -3°C[2][5]

Refractive Index 1.4425 to 1.4445[2]

3. Experimental Considerations

Due to its high flammability, appropriate safety precautions must be taken when handling 3-
methylcyclohexene.[5] It is incompatible with strong oxidizing agents.[5]

4. Logical Relationship of Isomers

3-Methylcyclohexene is one of three structural isomers of methylcyclohexene, the others

being 1-methylcyclohexene and 4-methylcyclohexene.[1] All share the same molecular formula
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but differ in the position of the methyl group and/or the double bond within the cyclohexene

ring.

Isomers of Methylcyclohexene
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Caption: Structural isomers of methylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581247#3-methylcyclohexene-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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